Cas no 92145-59-0 (1-(2-methylprop-2-en-1-yl)piperidine)

• Product Name: 1-(2-methylprop-2-en-1-yl)piperidine
• CAS No: 92145-59-0
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 4322123
• Update Time: 2026-04-10

1-(2-methylprop-2-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-methyl-2-propenyl)-
• 1-(2-methylprop-2-en-1-yl)piperidine

Additional information on 1-(2-methylprop-2-en-1-yl)piperidine

Chemical Profile of 1-(2-methylprop-2-en-1-yl)piperidine (CAS No. 92145-59-0)

1-(2-methylprop-2-en-1-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 92145-59-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperidine derivative features a unique structural motif that has garnered considerable attention due to its potential pharmacological properties. The presence of an isopropenyl group attached to the piperidine ring introduces a distinct electronic and steric environment, which can influence its interactions with biological targets. This compound has been explored in various research contexts, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-methylprop-2-en-1-yl)piperidine consists of a six-membered piperidine ring substituted with an isopropenyl side chain at the 1-position. This configuration imparts a degree of flexibility and reactivity that makes it a valuable scaffold for medicinal chemists. The isopropenyl group, also known as an allenyl group, can participate in diverse chemical reactions, including nucleophilic additions and electrophilic substitutions, which are pivotal in drug design. Furthermore, the piperidine core is well-documented for its role in enhancing bioavailability and binding affinity to biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(2-methylprop-2-en-1-yl)piperidine. Research studies have indicated that this compound exhibits promising activities in several therapeutic areas. For instance, preliminary investigations have suggested that it may possess agonistic properties at certain G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes. The ability to modulate GPCR activity makes this compound a candidate for developing treatments targeting disorders such as neurological conditions, cardiovascular diseases, and metabolic syndromes.

Moreover, the structural features of 1-(2-methylprop-2-en-1-yl)piperidine have attracted attention for their potential in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with cancer and inflammatory diseases. By leveraging the unique electronic properties of the isopropenyl group and the basic nature of the piperidine ring, researchers aim to design molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of 1-(2-methylprop-2-en-1-yl)piperidine's pharmacological profile. These techniques allow researchers to predict binding affinities, metabolic stability, and potential side effects with high accuracy. Such predictions are essential for optimizing drug candidates before they enter preclinical testing. Recent studies have utilized these computational tools to identify derivatives of 1-(2-methylprop-2-en-1-yl)piperidine that exhibit enhanced potency and selectivity, paving the way for more effective therapeutic interventions.

The synthesis of 1-(2-methylprop-2-en-1-yl)piperidine represents another area of active research. Chemists have developed various synthetic routes to access this compound with high yield and purity. One common approach involves the nucleophilic substitution reaction between 1-bromopropene and piperidine derivatives under controlled conditions. Alternatively, transition metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only provide access to 1-(2-methylprop-2-en-1-yl)piperidine but also offer insights into methodologies that can be applied to other structurally related compounds.

Preclinical studies have begun to shed light on the safety and efficacy profiles of 1-(2-methylprop-2-en-1-yl)piperidine. Initial animal models have demonstrated that this compound can traverse biological membranes effectively, suggesting good oral bioavailability. Additionally, preliminary toxicity assessments indicate that it exhibits moderate solubility in water and lipids, which is favorable for formulation development. These findings are crucial for advancing into human clinical trials where dosing regimens must be carefully determined based on pharmacokinetic data.

The versatility of (CAS No. 92145-59) lies not only in its structural framework but also in its potential for chemical modification. By introducing functional groups at various positions on the molecule, researchers can tailor its pharmacological properties to target specific diseases or enhance drug-like characteristics such as metabolic stability and oral bioavailability. For example, incorporating fluorine atoms or other heteroatoms into the isopropenyl group can improve binding affinity while reducing off-target effects.

In conclusion,(CAS No: 92145) represents a promising scaffold for pharmaceutical innovation with significant implications for treating a range of human diseases. Its unique structural features offer opportunities for developing novel therapeutics targeting GPCRs kinases metabolic disorders neurological conditions cardiovascular diseases among others areas research ongoing exploring full therapeutic potential this compound future will exciting see continued advancements both synthetic methodologies pharmacological applications